Cas no 1020974-61-1 (N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]furan-2-carboxamide)

• Product Name: N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]furan-2-carboxamide
• CAS No: 1020974-61-1
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 6208923
• PubChem ID: 42109594
• Update Time: 2025-06-08

N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]furan-2-carboxamide
• 1020974-61-1
• N-(5-(6-ethoxypyridazin-3-yl)-2-methylphenyl)furan-2-carboxamide
• AKOS024493649
• F5051-0678
• SR-01000920416-1
• VU0632581-1
• SR-01000920416

• Inchi： 1S/C18H17N3O3/c1-3-23-17-9-8-14(20-21-17)13-7-6-12(2)15(11-13)19-18(22)16-5-4-10-24-16/h4-11H,3H2,1-2H3,(H,19,22)
• InChI Key： WVSWMOXXUJVHBW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1C=C(C2=CC=C(N=N2)OCC)C=CC=1C)=O

Computed Properties

• Exact Mass: 323.12699141g/mol
• Monoisotopic Mass: 323.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.2Ų

Additional information on N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]furan-2-carboxamide

Comprehensive Overview of N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]furan-2-carboxamide (CAS No. 1020974-61-1)

N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]furan-2-carboxamide, identified by its CAS number 1020974-61-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a furan-2-carboxamide moiety with a 6-ethoxypyridazin-3-yl group, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery and development, given its structural resemblance to other bioactive molecules.

The compound's CAS no 1020974-61-1 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Its IUPAC name and molecular formula are often queried by chemists and researchers aiming to understand its properties and synthetic pathways. The presence of both furan and pyridazine rings in its structure suggests potential interactions with biological targets, which is a hot topic in current medicinal chemistry studies.

In recent years, the demand for novel compounds like N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]furan-2-carboxamide has surged due to the growing focus on personalized medicine and targeted therapies. This compound's structural features align with trends in small-molecule drug development, a field that dominates pharmaceutical innovation. Its ethoxypyridazine component, in particular, is associated with modulating enzyme activity, a key area in treating metabolic disorders.

From a synthetic chemistry perspective, the compound's CAS 1020974-61-1 is often referenced in discussions about heterocyclic compound synthesis. The integration of furan-2-carboxamide into its framework offers insights into molecular design strategies for improving drug bioavailability. These aspects are frequently explored in academic papers and patent literature, making the compound a valuable case study for aspiring chemists.

Environmental and green chemistry applications of N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]furan-2-carboxamide are also under investigation. With sustainability being a major global concern, researchers are examining whether this compound can be synthesized using eco-friendly catalysts or biodegradable solvents. Such studies align with the broader push toward sustainable pharmaceutical manufacturing, a trending topic in both industry and academia.

Analytical chemists frequently search for spectroscopic data and chromatographic methods related to CAS 1020974-61-1, as its characterization is crucial for quality control in research settings. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are commonly employed to verify its purity and structural integrity, topics that dominate scientific forums and conferences.

In summary, N-[5-(6-ethoxypyridazin-3-yl)-2-methylphenyl]furan-2-carboxamide (1020974-61-1) represents a compelling example of modern chemical innovation. Its multifaceted applications—from drug discovery to sustainable synthesis—make it a compound of enduring interest. As research progresses, its role in addressing pressing scientific challenges will likely expand, further solidifying its importance in the chemical sciences.